![molecular formula C18H21NO2S B2675356 N-(2-ethoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide CAS No. 824941-98-2](/img/structure/B2675356.png)
N-(2-ethoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a complex organic compound. Based on its name, it likely contains a benzothiophene group, which is a type of heterocyclic compound .
Synthesis Analysis
The synthesis of complex organic compounds often involves multiple steps and various types of chemical reactions . The exact synthesis process for this specific compound is not available in the sources I found.Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out .Physical And Chemical Properties Analysis
Physical and chemical properties such as boiling point, density, water solubility, and vapor pressure can be determined experimentally .Scientific Research Applications
Antibacterial and Antifungal Activities
N-(2-ethoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide derivatives have demonstrated antibacterial and antifungal activities. Compounds with similar structures have been explored for their biological activity, showing that certain thiophene-3-carboxamide derivatives exhibit these properties. The molecular conformation, influenced by intramolecular hydrogen bonds, plays a role in their biological activity, highlighting their potential in medicinal chemistry research (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2005).
Endothelin Receptor Antagonism
Research into endothelin (ET) receptor antagonists has included compounds with structures similar to this compound. These studies have identified compounds that bind to ETA and ETB receptor subtypes, influencing vascular function and offering insights into the development of treatments for cardiovascular diseases. Such research underlines the importance of structural motifs in binding affinity and receptor subtype selectivity (A. Tasker, B. Sorensen, H. Jae, M. Winn, T. V. von Geldern, D. Dixon, W. Chiou, B. Dayton, S. Calzadila, L. Hernandez, K. Marsh, J. R. WuWong, T. Opgenorth, 1997).
CCR5 Antagonism for HIV Treatment
The synthesis of CCR5 antagonists for HIV treatment has included efforts to develop compounds structurally related to this compound. Such research provides a practical method for synthesizing orally active CCR5 antagonists, contributing to the development of new therapeutic options for managing HIV infection (T. Ikemoto, Tatsuya Ito, A. Nishiguchi, Syotaro Miura, K. Tomimatsu, 2005).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(2-ethoxyphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO2S/c1-3-21-16-7-5-4-6-15(16)19-18(20)14-11-22-17-10-12(2)8-9-13(14)17/h4-7,11-12H,3,8-10H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLYNBGBJDLCFPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CSC3=C2CCC(C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.